Cas no 38299-77-3 (rac-(2R,4S)-4-methylpiperidin-2-ylmethanol)

• Product Name: rac-(2R,4S)-4-methylpiperidin-2-ylmethanol
• CAS No: 38299-77-3
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD30478160
• CID: 5240352
• PubChem ID: 21825031
• Update Time: 2025-10-25

rac-(2R,4S)-4-methylpiperidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanol, 4-methyl-, cis- (9CI)
• (4-Methyl-piperidin-2-yl)-methanol
• rac-(2R,4S)-4-methylpiperidin-2-ylmethanol

• MDL： MFCD30478160
• Inchi： 1S/C7H15NO/c1-6-2-3-8-7(4-6)5-9/h6-9H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： QAGSWXPHVBZSKN-RQJHMYQMSA-N
• SMILES： N1CC[C@@H](C)C[C@H]1CO

Additional information on rac-(2R,4S)-4-methylpiperidin-2-ylmethanol

Recent Advances in the Study of rac-(2R,4S)-4-methylpiperidin-2-ylmethanol (CAS: 38299-77-3) and Its Applications in Chemical Biology and Medicine

The compound rac-(2R,4S)-4-methylpiperidin-2-ylmethanol (CAS: 38299-77-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The discussion is based on peer-reviewed studies published within the last three years, ensuring the relevance and accuracy of the information presented.

Recent studies have highlighted the role of rac-(2R,4S)-4-methylpiperidin-2-ylmethanol as a key intermediate in the synthesis of various pharmacologically active molecules. Its chiral structure and functional groups make it a valuable building block for the development of novel ligands targeting G-protein-coupled receptors (GPCRs) and other critical biological targets. For instance, researchers have successfully utilized this compound in the asymmetric synthesis of potent opioid receptor modulators, demonstrating its utility in addressing pain management and addiction-related disorders.

In addition to its synthetic applications, rac-(2R,4S)-4-methylpiperidin-2-ylmethanol has been investigated for its direct biological effects. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit promising activity against neurodegenerative diseases, particularly in modulating tau protein aggregation—a hallmark of Alzheimer's disease. The study employed advanced computational modeling and in vitro assays to elucidate the compound's mechanism of action, providing a foundation for future drug development efforts.

Another area of interest is the compound's potential in oncology. Preliminary findings from a 2022 research project indicated that rac-(2R,4S)-4-methylpiperidin-2-ylmethanol derivatives could inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. These results, though still in the early stages, suggest a promising avenue for the development of targeted cancer therapies. Further studies are needed to optimize the compound's pharmacokinetic properties and evaluate its efficacy in vivo.

The synthesis and scalability of rac-(2R,4S)-4-methylpiperidin-2-ylmethanol have also been subjects of recent investigation. A 2023 paper in Organic Process Research & Development detailed an improved synthetic route that enhances yield and reduces environmental impact. This advancement is particularly relevant for industrial-scale production, addressing one of the key challenges in translating laboratory findings into commercially viable pharmaceutical products.

In conclusion, rac-(2R,4S)-4-methylpiperidin-2-ylmethanol (CAS: 38299-77-3) represents a compound of growing importance in chemical biology and medicinal chemistry. Its diverse applications—ranging from drug synthesis to direct therapeutic effects—underscore its potential to contribute to advancements in multiple disease areas. Future research should focus on further elucidating its biological mechanisms, optimizing its derivatives for clinical use, and exploring novel applications in emerging fields such as precision medicine and targeted drug delivery.